Cas no 1361878-25-2 (2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1361878-25-2
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919149
• Update Time: 2025-05-22

2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-1-2-7(8(14)5-6)11-10(12(15,16)17)9(19)3-4-18-11/h1-5H,(H,18,19)
• InChI Key： CYBOSBHYHYUOSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C(F)(F)F)C(C=CN1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Additional information on 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361878-25-2)

2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361878-25-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique structural features, combines a pyridine core with dichlorophenyl and trifluoromethyl substituents, making it a versatile intermediate for various applications. Its molecular formula, C₁₂H₆Cl₂F₃NO, reflects its complex yet stable architecture, which is often leveraged in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds and chlorinated heterocycles has surged, driven by their exceptional properties such as enhanced metabolic stability, lipophilicity, and bioavailability. 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine exemplifies these traits, positioning it as a critical building block in the development of pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential role in designing next-generation antimicrobial agents and crop protection chemicals, topics that align with current global concerns about antibiotic resistance and sustainable agriculture.

The synthesis of CAS No. 1361878-25-2 typically involves multi-step organic reactions, including halogenation, condensation, and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These methodologies are frequently searched by chemists and engineers aiming to optimize production workflows, reflecting the compound's relevance in industrial and academic settings.

From an applications perspective, 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine has shown promise in drug discovery programs. Its structural motifs are often incorporated into molecules targeting enzyme inhibition and receptor modulation, areas of high interest in treating chronic diseases. Additionally, its agrochemical potential is underscored by its ability to act as a precursor for herbicides and fungicides, addressing the growing need for efficient pest management solutions.

Environmental and safety considerations are paramount when working with halogenated compounds. While 1361878-25-2 is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing focus on green chemistry and sustainable synthesis practices, which are trending topics in scientific communities and regulatory discussions.

In summary, 2-(2,4-Dichlorophenyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1361878-25-2) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with its alignment with contemporary research trends, make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of discussions in organic synthesis, medicinal chemistry, and agrochemical development.